Cas no 1805555-15-0 (2-Bromo-4-methyl-3-nitrophenylacetic acid)

• Product Name: 2-Bromo-4-methyl-3-nitrophenylacetic acid
• CAS No: 1805555-15-0
• MF: C₉H₈BrNO₄
• MW: 274.068121910095
• CID: 4977537
• Update Time: 2025-07-18

2-Bromo-4-methyl-3-nitrophenylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-4-methyl-3-nitrophenylacetic acid

• Inchi： 1S/C9H8BrNO4/c1-5-2-3-6(4-7(12)13)8(10)9(5)11(14)15/h2-3H,4H2,1H3,(H,12,13)
• InChI Key： CFZWMKPRCSGGMS-UHFFFAOYSA-N
• SMILES： BrC1C(=C(C)C=CC=1CC(=O)O)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 265
• XLogP3: 2.3
• Topological Polar Surface Area: 83.1

Additional information on 2-Bromo-4-methyl-3-nitrophenylacetic acid

Introduction to 2-Bromo-4-methyl-3-nitrophenylacetic acid (CAS No. 1805555-15-0)

2-Bromo-4-methyl-3-nitrophenylacetic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1805555-15-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, featuring a bromine substituent at the 2-position, a methyl group at the 4-position, and a nitro group at the 3-position of a phenyl ring, coupled with an acetic acid moiety, exhibits unique structural and chemical properties that make it a valuable intermediate in synthetic chemistry and drug development.

The structural configuration of 2-bromo-4-methyl-3-nitrophenylacetic acid imparts distinct reactivity patterns, making it a versatile building block for constructing more complex molecules. The presence of both bromine and nitro functional groups provides opportunities for further derivatization through nucleophilic aromatic substitution and reduction reactions, respectively. These features are particularly relevant in the synthesis of biologically active compounds, where precise functional group manipulation is often required to achieve desired pharmacological effects.

In recent years, the pharmaceutical industry has shown increasing interest in phenylacetic acid derivatives due to their potential therapeutic applications. Phenylacetic acids are known to exhibit a wide range of biological activities, including analgesic, anti-inflammatory, and neuroprotective effects. The introduction of halogenated and nitro-substituted aromatic rings into this scaffold can modulate these activities by influencing receptor binding affinity and metabolic stability. Consequently, 2-bromo-4-methyl-3-nitrophenylacetic acid has been explored as a precursor in the development of novel therapeutic agents.

One of the most compelling aspects of 2-bromo-4-methyl-3-nitrophenylacetic acid is its utility in medicinal chemistry as a key intermediate for synthesizing small molecule inhibitors. For instance, researchers have utilized this compound to develop inhibitors targeting enzyme pathways implicated in cancer and inflammatory diseases. The bromine atom at the 2-position serves as a handle for cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are pivotal in constructing biaryl structures found in many drugs. Similarly, the nitro group can be reduced to an amine, enabling further functionalization via reductive amination or diazotization reactions.

The acetic acid moiety in 2-bromo-4-methyl-3-nitrophenylacetic acid also contributes to its versatility. It can participate in esterification reactions to enhance solubility or undergo amidation to introduce additional pharmacophoric elements. This flexibility has been leveraged in the synthesis of peptide mimetics and other peptidomimetic drugs, where carboxylic acids are essential for forming amide bonds. Furthermore, the carboxylic acid group can be used to form salts, which may improve the pharmacokinetic properties of derived compounds.

Recent advances in computational chemistry have further enhanced the utility of 2-bromo-4-methyl-3-nitrophenylacetic acid by enabling rapid virtual screening and molecular docking studies. These techniques allow researchers to predict how this compound might interact with biological targets, such as enzymes or receptors, thereby accelerating the drug discovery process. For example, computational modeling has been used to identify derivatives of 2-bromo-4-methyl-3-nitrophenylacetic acid that exhibit enhanced binding affinity for target proteins involved in metabolic disorders.

In addition to its pharmaceutical applications, 2-bromo-4-methyl-3-nitrophenylacetic acid has found utility in materials science and agrochemical research. Its ability to undergo selective functionalization makes it a valuable precursor for synthesizing dyes, polymers, and specialty chemicals. Researchers have also explored its use in developing novel pesticides by incorporating phenylacetic acid derivatives into active ingredients that target specific pests while minimizing environmental impact.

The synthesis of 2-bromo-4-methyl-3-nitrophenylacetic acid typically involves multi-step organic transformations starting from commercially available aromatic precursors. A common synthetic route includes bromination followed by methylation and nitration of the phenyl ring, followed by carboxylation at the terminal position. Advances in green chemistry have led to efforts to optimize these synthetic pathways using catalytic methods or alternative reagents that reduce waste and energy consumption.

Quality control and characterization of 2-bromo-4-methyl-3-nitrophenylacetic acid are critical to ensure its suitability for downstream applications. Analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are routinely employed to confirm purity and structural integrity. Additionally, X-ray crystallography may be used to determine the solid-state structure when necessary.

The growing demand for 2-bromo-4-methyl-3-nitrophenylacetic acid has prompted several chemical manufacturers to scale up production facilities capable of handling specialized organic synthesis requirements. These facilities adhere to stringent quality standards to ensure that researchers receive high-purity compounds suitable for sensitive applications like drug development. As research continues to uncover new applications for this compound, its commercial significance is expected to grow further.

In conclusion,2-Bromo-4-methyl-3-nitrophenylacetic acid (CAS No.1805555-15-0) represents a fascinating compound with broad utility across multiple scientific disciplines. Its unique structural features make it an indispensable tool for synthetic chemists and medicinal chemists alike. As new research emerges demonstrating its potential in drug discovery and material science,2-Bromo-4-methyl-3-nitrophenylacetic acid will undoubtedly remain at the forefront of chemical innovation.